2-((5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)-1-(1-(2-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone

• IUPAC Name: 2-[[5-(4-chlorophenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]sulfanyl]-1-[1-(2-fluorophenyl)-2,5-dimethylpyrrol-3-yl]ethanone
• InChI: InChI=1S/C24H18ClFN4OS2/c1-14-11-18(15(2)29(14)20-6-4-3-5-19(20)26)22(31)13-33-24-28-27-23-30(24)21(12-32-23)16-7-9-17(25)10-8-16/h3-12H,13H2,1-2H3
• InChI Key: FBMARSJLLNSVCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC=C2F)C)C(=O)CSC3=NN=C4N3C(=CS4)C5=CC=C(C=C5)Cl
• Molecular Formula: C24H18ClFN4OS2
• Molecular Weight: 497.0 g/mol

Description

2-((5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)-1-(1-(2-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone is a useful research compound. Its molecular formula is C24H18ClFN4OS2 and its molecular weight is 497. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research on compounds structurally related to 2-((5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)-1-(1-(2-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone has focused on their synthesis and structural characterization. For instance, Kariuki, Abdel-Wahab, and El‐Hiti (2021) synthesized isostructural compounds with similar molecular frameworks, providing insights into the structural aspects of such compounds through single crystal diffraction studies (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Process Development in Pharmaceutical Synthesis

In pharmaceutical chemistry, similar compounds have been synthesized as part of the drug development process. Butters et al. (2001) detailed the synthesis of voriconazole, a broad-spectrum triazole antifungal agent, by examining the diastereocontrol in its synthesis, highlighting the importance of stereochemistry in pharmaceutical synthesis (Butters et al., 2001).

Biological Activities

Compounds with thiazole and triazole rings, similar to the compound , have been studied for their potential biological activities. Zhu and Shi (2009) synthesized novel thiophosphoryl oximates containing thiazole and 1,2,3-triazole rings, investigating their insecticidal and fungicidal activities, indicating potential applications in agrochemistry (Zhu & Shi, 2009).